Cas no 38186-89-9 (2-Bromo-5-fluoropyridine-3-carboxylic Acid)

• Product Name: 2-Bromo-5-fluoropyridine-3-carboxylic Acid
• CAS No: 38186-89-9
• MF: C₆H₃BrFNO₂
• MW: 219.99592423439
• MDL: MFCD11870208
• CID: 1031744
• PubChem ID: 53420314
• Update Time: 2025-06-11

2-Bromo-5-fluoropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoronicotinic acid
• 2-BROMO-5-FLUORO-3-PYRIDINECARBOXYLIC ACID
• 2-Bromo-5-fluoro-nicotinic acid
• 2-BROMO-5-FLUORO-NICOTINIC ACID
• AB64987
• PubChem19483
• QC-3708
• RL03459
• 2-BROMO-5-FLUOROPYRIDINE-3-CARBOXYLIC ACID
• CS-16625
• SY042523
• J-508364
• DTXSID50697606
• MFCD11870208
• A824044
• DB-069646
• 38186-89-9
• CS-0101645
• AKOS016013067
• 2-Bromo-5-fluoropyridine-3-carboxylic Acid

• MDL： MFCD11870208
• Inchi： 1S/C6H3BrFNO2/c7-5-4(6(10)11)1-3(8)2-9-5/h1-2H,(H,10,11)
• InChI Key： ZTQQDQFYFNLILK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=CN=1)F

Computed Properties

• Exact Mass: 218.93309
• Monoisotopic Mass: 218.93312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.903
• Boiling Point: 3143 ºC
• Flash Point: 144 ºC
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Bromo-5-fluoropyridine-3-carboxylic Acid

Research Brief on 2-Bromo-5-fluoropyridine-3-carboxylic Acid (CAS: 38186-89-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-5-fluoropyridine-3-carboxylic Acid (CAS: 38186-89-9) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in the development of novel pharmaceuticals, emphasizing its potential in addressing unmet medical needs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Bromo-5-fluoropyridine-3-carboxylic Acid as a building block for the synthesis of selective kinase inhibitors. The study demonstrated that the bromo and fluoro substituents on the pyridine ring enhance the compound's reactivity, enabling efficient cross-coupling reactions for the construction of complex heterocyclic scaffolds. These findings underscore the compound's utility in the design of next-generation targeted therapies for cancer and inflammatory diseases.

Another notable application of 2-Bromo-5-fluoropyridine-3-carboxylic Acid was reported in a recent patent (WO2023056321A1), where it was employed in the synthesis of a novel class of antiviral agents. The patent highlights the compound's role in improving the pharmacokinetic properties of the resulting molecules, particularly their bioavailability and metabolic stability. This advancement is particularly relevant in the context of emerging viral infections and the need for broad-spectrum antiviral therapies.

From a synthetic chemistry perspective, recent advancements in catalytic methodologies have further expanded the utility of 2-Bromo-5-fluoropyridine-3-carboxylic Acid. A 2024 publication in Organic Letters detailed a palladium-catalyzed C-H functionalization approach that leverages the bromo substituent for regioselective derivatization. This method offers a more efficient route to diverse pyridine-based pharmacophores, reducing synthetic steps and improving overall yields.

In the realm of chemical biology, researchers have utilized 2-Bromo-5-fluoropyridine-3-carboxylic Acid as a versatile probe for studying protein-ligand interactions. Its unique electronic properties, conferred by the halogen substituents, make it particularly useful in fragment-based drug discovery campaigns. Recent work published in ACS Chemical Biology demonstrated its successful incorporation into protein-binding fragments that target challenging therapeutic targets such as protein-protein interactions.

The safety profile and handling considerations of 2-Bromo-5-fluoropyridine-3-carboxylic Acid have also been the subject of recent investigations. A 2023 toxicological assessment published in Chemical Research in Toxicology provided valuable data on its acute toxicity and environmental impact, informing safer laboratory practices and industrial-scale applications. These findings are particularly important as the compound sees increased use in pharmaceutical manufacturing.

Looking forward, the unique properties of 2-Bromo-5-fluoropyridine-3-carboxylic Acid position it as a valuable tool in the development of novel therapeutic agents. Its versatility in medicinal chemistry applications, combined with recent methodological advances in its derivatization, suggest that it will continue to play a significant role in drug discovery efforts. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras), representing exciting directions for future investigation.